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Dimethylphenyl)sulfonyl]piperazin

e

CAS No.: 524711-33-9

Cat. No.: B1299650

Get Quote

Introduction
1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a substituted piperazine derivative. The

piperazine ring is a common scaffold in medicinal chemistry, and its derivatives are investigated

for a wide range of pharmacological activities.[1] The characterization of such compounds is a

critical step in drug discovery and development, ensuring identity, purity, and stability. This

application note provides a comprehensive guide to the analytical methods for the thorough

characterization of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, intended for researchers,

scientists, and drug development professionals.

The methodologies detailed herein are designed to provide a multi-faceted analytical approach,

from chromatographic separation and quantification to definitive structural elucidation and

thermal stability assessment. Each protocol is presented with the underlying scientific rationale

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1299650#bc-rfq
https://www.benchchem.com/product/b1299650/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-1-2-5-dimethylphenyl-sulfonyl-piperazine
https://revroum.lew.ro/wp-content/uploads/2017/12/Art%2008.pdf
https://www.benchchem.com/product/b1299650/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-1-2-5-dimethylphenyl-sulfonyl-piperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to empower the user to not only execute the method but also to understand and troubleshoot

the analytical process.

Physicochemical Properties (Predicted)
A preliminary understanding of the physicochemical properties of 1-[(2,5-
Dimethylphenyl)sulfonyl]piperazine is essential for method development. Based on its

structure, the following properties can be anticipated:

Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C₁₂H₁₈N₂O₂S
Derived from the chemical

structure.

Molecular Weight 254.35 g/mol
Calculated from the molecular

formula.

Appearance White to off-white solid
Typical for many organic

compounds of this nature.

Solubility

Soluble in organic solvents

(e.g., Methanol, Acetonitrile,

DMSO, Dichloromethane).

Limited solubility in water.

The presence of the aromatic

ring and sulfonyl group

suggests a degree of

lipophilicity.

UV Absorbance

Expected to have UV

absorbance due to the

substituted phenyl ring.

The chromophore will allow for

detection by UV-Vis

spectrophotometry.

Melting Point
Expected to be a solid with a

defined melting point.

Crystalline solids typically

exhibit sharp melting points.[2]

Analytical Workflow for Comprehensive
Characterization
A logical and systematic workflow is crucial for the complete characterization of a novel

compound. The following diagram illustrates the proposed analytical strategy, ensuring that
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each step builds upon the last to create a complete analytical profile of 1-[(2,5-
Dimethylphenyl)sulfonyl]piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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